4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid
Overview
Description
“4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid” is a chemical compound with the molecular formula C8H10N2O2 . It is a solid substance .
Synthesis Analysis
The synthesis of this compound has been described in various studies. One method involves [8π+2π] cycloaddition reactions of diazafulvenium methides with different steroidal scaffolds . Another approach uses NH-pyrazole carbonic acids as a key intermediate .Molecular Structure Analysis
The molecular structure of this compound includes a pyrazolo[1,5-a]pyridine core, which is a bicyclic system composed of a pyrazole ring fused with a pyridine ring .Chemical Reactions Analysis
The compound has been involved in [8π+2π] cycloaddition reactions in the synthesis process . It has also been used as a key intermediate in the synthesis of functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine .Physical and Chemical Properties Analysis
The compound has a molecular weight of 166.18 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound is a solid at room temperature .Scientific Research Applications
Synthesis and Characterization
Experimental and Theoretical Studies
4-Benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and its chloride, related to the tetrahydropyrazolo compound, have been studied for their functionalization reactions and theoretical mechanisms (Yıldırım, Kandemirli, & Demir, 2005).
Synthesis of Related Compounds
Synthesis methods for related compounds like 6-alkyl-7-oxo-tetrahydropyrazolo[1,5-c]pyrimidine-3-carboxamides have been developed, providing insights into the chemical behavior of similar tetrahydropyrazolo compounds (Lombar et al., 2014).
Multicomponent Heterocyclizations
Heterocyclization Methods
Research on the three-component reactions of 5-aminopyrazoles (closely related to tetrahydropyrazolo[1,5-a]pyridine) with salicylic aldehydes and pyruvic acids has led to the development of methods to control the selectivity of heterocyclizations (Murlykina et al., 2013).
Electrochemical Synthesis Approach
An electrochemical strategy for synthesizing related compounds like 3-methyl-4-aryl-tetrahydropyrazolo[3,4-b]pyridin-6-ones has been described, utilizing an environmentally benign procedure (Veisi, Maleki, & Jahangard, 2015).
Applications in Heterocyclic Chemistry
Cyclocondensation Reactions
The cyclocondensation of substituted 5-aminopyrazoles, similar to tetrahydropyrazolo[1,5-a]pyridine, with benzylidene acetone has been researched for the synthesis of dihydropyrazolo[1,5-a]pyrimidines and related compounds (Orlov & Sidorenko, 2012).
Suzuki-Miyaura Cross-Coupling Methodology
This methodology has been used for synthesizing 3-(heteroaryl) tetrahydropyrazolo[3,4-c]pyridines, a structurally related class of compounds, highlighting the potential for diverse substitutions (Kemmitt et al., 2014).
Improved Synthetic Processes
- Improved Synthesis: A new synthetic method for pyrazolo[1,5-a]pyridine-5-carboxylic acid, structurally related to the tetrahydropyrazolo compound, has been developed, utilizing simpler and less toxic processes (Ku, 2015).
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned in the search results, compounds with similar structures have been studied for their biological activities. For instance, a series of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine compounds have been found to effectively inhibit a broad range of nucleos(t)ide-resistant Hepatitis B Virus (HBV) variants .
Safety and Hazards
Future Directions
The compound and its derivatives have potential applications in the medical field, particularly in the treatment of diseases like HBV . Additionally, the compound can be further modified in the 3rd position by various functional groups, opening up possibilities for the synthesis of a wide range of compounds .
Properties
IUPAC Name |
4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c11-8(12)6-5-9-10-4-2-1-3-7(6)10/h5H,1-4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAKNFVZEGNOKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)C(=O)O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20620466 | |
Record name | 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20620466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
307307-97-7 | |
Record name | 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20620466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.